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Compound of Interest

Compound Name: Hydroquinone diacetate

Cat. No.: B1673461 Get Quote

An In-depth Technical Guide to Hydroquinone Diacetate: Chemical and Physical Properties

Introduction
Hydroquinone diacetate, also known as 1,4-diacetoxybenzene, is an aromatic compound and

a diacetate ester of hydroquinone. It serves as a significant intermediate in organic synthesis

and finds applications in various fields, including as an ingredient in skin-lightening products.[1]

This technical guide provides a comprehensive overview of the chemical and physical

properties of hydroquinone diacetate, detailed experimental protocols for its synthesis, and

relevant structural and workflow diagrams for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
The chemical and physical properties of hydroquinone diacetate are summarized below.

These properties have been compiled from various sources and are presented for easy

reference.

General and Physical Properties
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Property Value Source(s)

Molecular Formula C₁₀H₁₀O₄ [2][3][4][5][6]

Molecular Weight 194.19 g/mol [2][3][4]

Appearance
Solid, White to Almost white

powder to crystal
[2][7]

Melting Point 121-123 °C [2][8]

123.5 °C [6][9]

119.0 to 123.0 °C [7]

Boiling Point 290.62 °C at 760 mmHg [2]

282.40 °C at 760.00 mm Hg

(estimated)
[6][9]

Density 1.2534 g/cm³ (rough estimate) [2][8]

Flash Point 138.6 °C (estimated) [6][8][9]

Solubility and Partition Coefficient
Property Value Source(s)

Water Solubility
1192 mg/L at 25 °C

(estimated)
[6][9]

Solubility in other solvents

Soluble in ether, hot alcohol,

chloroform, hot water, and hot

acetic acid.

[8]

In DMSO: ≥ 50 mg/mL (257.49

mM)
[1]

In 10% DMSO + 90% Corn Oil:

≥ 2.5 mg/mL (12.87 mM)
[1][10]

logP (o/w) 0.980 (estimated) [6][9]

1.3 [3]
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Spectroscopic Data
Data Type Information Source(s)

¹H NMR Spectra available. [1][11]

¹³C NMR

Spectra available, including

chemical shift and spin-spin

coupling constants.

[3]

IR Spectra available. [12]

Mass Spectrometry (GC-MS) Spectra available. [5]

UV-Vis
Can be used for quantitative

analysis.
[12]

Experimental Protocols
Synthesis of Hydroquinone Diacetate
A common and efficient method for the synthesis of hydroquinone diacetate is through the

acid-catalyzed acetylation of hydroquinone with acetic anhydride.[13][14][15]

Materials:

Hydroquinone (1.0 mole, 110 g)

Acetic anhydride (2.02 moles, 206 g, 190.3 mL)

Concentrated sulfuric acid (1 drop)

Crushed ice (approx. 800 mL)

Water (for washing)

50% Ethanol (for recrystallization)

Procedure:
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In a 1-liter Erlenmeyer flask, combine 110 g of hydroquinone and 206 g of acetic anhydride.

[13][14]

Add one drop of concentrated sulfuric acid to the mixture to act as a catalyst.[13][14]

Gently stir the mixture. The reaction is exothermic, causing the mixture to warm up rapidly

and the hydroquinone to dissolve.[13][14]

After approximately 5 minutes, pour the clear solution onto about 800 mL of crushed ice.

This will cause the hydroquinone diacetate to precipitate as a white crystalline solid.[13]

[14]

Collect the solid product by suction filtration using a Büchner funnel.[13][14]

Wash the collected solid with 1 liter of water to remove any unreacted acetic anhydride and

sulfuric acid.[13][14]

Press the filter cake to remove excess water and then dry it to a constant weight in a vacuum

desiccator over phosphorus pentoxide.[13][14]

The expected yield of the nearly pure product is between 186–190 g (96–98%).[13][14]

Purification: The crude product can be further purified by recrystallization from 50% ethanol (by

weight).[13][14] For every 100 g of crude product, approximately 365 g (400 mL) of the solvent

is required.[13] This process typically allows for a 93–94% recovery of material with a melting

point of 121.5–122.5 °C.[13]

Visualizations
Chemical Structure of Hydroquinone Diacetate
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Caption: Chemical structure of hydroquinone diacetate.

Synthesis Workflow of Hydroquinone Diacetate
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Caption: Synthesis workflow for hydroquinone diacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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